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Compound of Interest

Compound Name:
Propanoic acid, 3-

(trichlorogermyl)-

Cat. No.: B105624 Get Quote

An In-depth Technical Guide on Propanoic acid, 3-(trichlorogermyl)-

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of Propanoic acid, 3-(trichlorogermyl)-, a compound of interest for

researchers, scientists, and professionals in drug development and materials science.

Chemical Identity and Properties
Propanoic acid, 3-(trichlorogermyl)- is an organogermanium compound with the following

key identifiers and physicochemical properties.
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Property Value Reference(s)

Molecular Formula C3H5Cl3GeO2 [1][2][3]

Molecular Weight 252.04 g/mol [1][2]

CAS Registry Number 15961-23-6 [1][3]

Synonyms

3-(Trichlorogermyl)propionic

acid, β-

(Trichlorogermyl)propionic

acid, (2-

CARBOXYETHYL)TRICHLOR

OGERMANE

[1][3]

Canonical SMILES
O=C(O)CC--INVALID-LINK--

(Cl)Cl
[1]

InChI
InChI=1S/C3H5Cl3GeO2/c4-

7(5,6)2-1-3(8)9/h1-2H2,(H,8,9)
[1][2]

InChIKey
NLIJOIUVZBYQRS-

UHFFFAOYSA-N
[1][2]

Melting Point 83-85 °C [1]

Experimental Protocols: Synthesis
The synthesis of 3-(trichlorogermyl)propanoic acid can be achieved through several methods.

The primary routes involve the hydrogermylation of acrylic acid or nucleophilic substitution.

Hydrogermylation of Acrylic Acid
This method involves the direct addition of a trichlorogermyl group across the double bond of

acrylic acid or its derivatives.[4]

Reaction Mechanism: Germanium(IV) chloride (GeCl₄) is activated to generate a reactive

germanium intermediate. This intermediate, GeCl₃, then adds to the terminal carbon of the

acrylic acid's double bond.

Key Steps:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=15961-23-6
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W4E4HTC49H
https://www.drugfuture.com/gsrs/substance/w4e4htc49h
https://commonchemistry.cas.org/detail?cas_rn=15961-23-6
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W4E4HTC49H
https://commonchemistry.cas.org/detail?cas_rn=15961-23-6
https://www.drugfuture.com/gsrs/substance/w4e4htc49h
https://commonchemistry.cas.org/detail?cas_rn=15961-23-6
https://www.drugfuture.com/gsrs/substance/w4e4htc49h
https://commonchemistry.cas.org/detail?cas_rn=15961-23-6
https://commonchemistry.cas.org/detail?cas_rn=15961-23-6
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W4E4HTC49H
https://commonchemistry.cas.org/detail?cas_rn=15961-23-6
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W4E4HTC49H
https://commonchemistry.cas.org/detail?cas_rn=15961-23-6
https://www.benchchem.com/product/105624
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activation of GeCl₄: GeCl₄ reacts with a reducing agent or a disiloxane, such as 1,1,3,3-

tetramethyldisiloxane, to form the reactive species.

Addition Reaction: The GeCl₃ group adds to acrylic acid. If acryloyl chloride is used as the

starting material, the product is 3-(trichlorogermyl)propionyl chloride, which can then be

hydrolyzed to the desired carboxylic acid.[4]

Reaction Conditions:

Temperature: 70–90°C (for the acid chloride synthesis).[4]

Catalyst: 1,1,3,3-Tetramethyldisiloxane is used to facilitate the activation of germanium.[4]

Solvent: Dichloromethane or anhydrous ether are suitable solvents for this reaction.[4]

Nucleophilic Displacement of Halides
An alternative synthesis route involves the substitution of a halide at the β-position of propanoic

acid with a trichlorogermyl group.[4]

Example Protocol:

Substrate Preparation: The starting material is 3-bromopropanoic acid.

Reagent Generation: The GeCl₃⁻ reagent is generated in situ through the reduction of

GeCl₄ with a reducing agent like lithium aluminum hydride.

Reaction: The 3-bromopropanoic acid is treated with the generated GeCl₃⁻, leading to the

displacement of the bromide ion and the formation of 3-(trichlorogermyl)propanoic acid.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/105624
https://www.benchchem.com/product/105624
https://www.benchchem.com/product/105624
https://www.benchchem.com/product/105624
https://www.benchchem.com/product/105624
https://www.benchchem.com/product/105624
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrogermylation of Acrylic Acid

Nucleophilic Substitution

Acrylic Acid (or Acryloyl Chloride)

3-(Trichlorogermyl)propanoic Acid

GeCl4

Reactive Ge Intermediate

Activation

Activator
(e.g., Disiloxane) Addition

3-Bromopropanoic Acid

3-(Trichlorogermyl)propanoic Acid

GeCl4

GeCl3- Reagent

Reduction

Reducing Agent
(e.g., LiAlH4) Substitution

Click to download full resolution via product page

Caption: Synthesis pathways for 3-(trichlorogermyl)propanoic acid.

Reactivity and Derivatives
Propanoic acid, 3-(trichlorogermyl)- serves as a precursor for other organogermanium

compounds. A notable reaction is its conversion to 3-(triphenylgermyl)propanoic acid by

substituting the chloro groups with phenyl groups using phenylmagnesium bromide.[4] The

electron-withdrawing nature of the chlorine atoms in the trichlorogermyl group enhances its

reactivity compared to the bulkier phenyl substituents in the triphenylgermyl derivative.[4]

Potential Applications and Biological Activity
While detailed biological studies on 3-(trichlorogermyl)propanoic acid are limited, its derivatives

and related compounds have shown significant biological and material science applications.

Material Development and Catalysis: The unique properties of this compound make it a

candidate for the development of advanced materials and as a catalyst in specific chemical
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reactions.[4]

Antitumor Activity: A study has indicated that 3-(trichlorogermyl)propanoic acid possesses

significant antitumor activity, which may be linked to the enhancement of the immune

response against cancer cells, including the maturation of natural killer cells.[4]

Related Compounds: 3-
(Trihydroxygermyl)propanoic Acid (THGP)
3-(Trichlorogermyl)propanoic acid is a precursor to 3-(trihydroxygermyl)propanoic acid (THGP),

which is formed through the hydrolysis of the Ge-Cl bonds. THGP has been more extensively

studied for its biological effects.

Anti-inflammatory Properties: THGP has been shown to suppress the activation of the

inflammasome in human monocytes, inhibiting the secretion of interleukin-1β (IL-1β) and the

activation of caspase-1.[5] It also interferes with ATP-induced calcium influx in human

epithelial cells, thereby suppressing pyroptosis, a form of inflammatory cell death.[5]

Macrophage Polarization: In combination with lipopolysaccharide (LPS), THGP has been

found to synergistically promote the differentiation of macrophages to the M1 phenotype.[6]

This M1 polarization is associated with enhanced phagocytic and antitumor activities,

suggesting potential applications in cancer immunotherapy.[6]

Mechanism of Action: The biological activity of THGP may be related to its ability to form

complexes with molecules like adenosine triphosphate (ATP), which could modulate cellular

signaling pathways.[5]
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Caption: Hypothesized signaling effects of the related compound THGP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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